2-Butyl-3-thiophenecarboxylic acid
Description
2-Butyl-3-thiophenecarboxylic acid is a thiophene derivative featuring a butyl group at position 2 and a carboxylic acid moiety at position 3 of the heteroaromatic ring. Thiophene-based compounds are widely studied for their electronic properties, biological activity, and applications in materials science and pharmaceuticals.
Properties
Molecular Formula |
C9H12O2S |
|---|---|
Molecular Weight |
184.253 |
IUPAC Name |
2-butylthiophene-3-carboxylic acid |
InChI |
InChI=1S/C9H12O2S/c1-2-3-4-8-7(9(10)11)5-6-12-8/h5-6H,2-4H2,1H3,(H,10,11) |
InChI Key |
ZXMQSMVOAGTMAN-UHFFFAOYSA-N |
SMILES |
CCCCC1=C(C=CS1)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional Implications :
- Carboxylic acid position : Electron-withdrawing effects differ between positions 2 and 3 due to thiophene’s electronic asymmetry. Position 3 substitution may reduce acidity compared to position 2 derivatives due to resonance effects with the sulfur atom.
Physicochemical Properties
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